Carbamic acid, hydroxymethyl-, ethyl ester
Overview
Description
Carbamic acid, hydroxy-, ethyl ester, also known as Ethyl N-hydroxycarbamate or Hydroxyurethane, is an organic compound with the formula C3H7NO3 . It is an ester of carbamic acid and is not a component of polyurethanes .
Synthesis Analysis
Carbamic acid can be obtained by the reaction of ammonia (NH3) and carbon dioxide (CO2) at very low temperatures . The synthesis of carboxylic acid esters, such as Carbamic acid, hydroxymethyl-, ethyl ester, typically involves the reaction of carboxylic acids with an excess amount of alcohols in the presence of a catalytic amount of H2SO4 .Molecular Structure Analysis
The molecular structure of Carbamic acid, hydroxy-, ethyl ester includes a carbonyl group with a second oxygen atom bonded to the carbon atom in the carbonyl group by a single bond. In this ester, the second oxygen atom bonds to another carbon atom .Chemical Reactions Analysis
Carbamic acid, hydroxy-, ethyl ester, like other esters, can undergo a variety of chemical reactions. For instance, it can react with ethanol to form ethyl carbamate in an acidic medium .Physical And Chemical Properties Analysis
Esters, including Carbamic acid, hydroxy-, ethyl ester, have polar bonds but do not engage in hydrogen bonding. Therefore, they have intermediate boiling points between nonpolar alkanes and alcohols, which engage in hydrogen bonding. Ester molecules can engage in hydrogen bonding with water, so esters of low molar mass are somewhat soluble in water .Scientific Research Applications
Textile Industry
Formerly, ethyl carbamate was used as a chemical intermediate in the preparation of amino resins. These resins were then utilized as crosslinking agents for permanent-press textile treatments to create “wash-and-wear” fabrics .
Solvent and Intermediary
Ethyl carbamate served as a solvent or intermediary in the manufacture of pesticides, cosmetics, and pharmaceuticals .
Biomedical Applications
Although no longer used due to its carcinogenic nature discovered in 1943, ethyl carbamate had been employed as an antineoplastic agent and for other medicinal purposes .
Medicinal Chemistry
In drug design and medicinal chemistry, carbamates are widely utilized as a peptide bond surrogate due to their chemical stability and capability to permeate cell membranes .
Food Safety
Ethyl carbamate is identified in fermented foods and alcoholic beverages; hence, reducing its content is crucial for food safety and human health .
Tobacco Constituent
It is a natural constituent of tobacco plants and is present in tobacco smoke .
Medical Research
In some regions like Canada, the current uses of ethyl carbamate are limited to medical research .
Fermentation Process Research
Ethyl carbamate primarily occurs in distilled spirits during fermentation. Research focuses on screening strains that can degrade ethyl carbamate directly to mitigate its carcinogenic effects .
Safety And Hazards
properties
IUPAC Name |
ethyl N-(hydroxymethyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO3/c1-2-8-4(7)5-3-6/h6H,2-3H2,1H3,(H,5,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTXYFELJDAARCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50198269 |
Source
|
| Record name | Carbamic acid, hydroxymethyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50198269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Carbamic acid, hydroxymethyl-, ethyl ester | |
CAS RN |
5027-16-7 |
Source
|
| Record name | Carbamic acid, (hydroxymethyl)-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5027-16-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl methylolcarbamate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005027167 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Carbamic acid, ethyl ester | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20520 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Carbamic acid, hydroxymethyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50198269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl (hydroxymethyl)-carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.380 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL METHYLOLCARBAMATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2K6KHS1VQ7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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